Cas no 169102-57-2 (Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2S,5S,6S,9S,10R)-)

• Product Name: Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2S,5S,6S,9S,10R)-
• CAS No: 169102-57-2
• MF: C₁₂H₁₈Br₆
• MW: 641.695319652557
• CID: 2781595
• PubChem ID: 71350230
• Update Time: 2025-04-21

Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2S,5S,6S,9S,10R)- Chemical and Physical Properties

Names and Identifiers

• UNII-S55537N9ZC
• Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2S,5S,6S,9S,10R)-
• (-)-.GAMMA.-HBCD
• .GAMMA.-HEXABROMOCYCLODODECANE, (-)-
• (-)-.GAMMA.-HEXABROMOCYCLODODECANE
• gamma-Hexabromocyclododecane, (-)-
• (1R,2S,5S,6S,9S,10R)-1,2,5,6,9,10-Hexabromocyclododecane
• (-)-gamma-Hbcd
• (-)-gamma-Hexabromocyclododecane
• Q27288623
• 169102-57-2
• DTXSID80776039
• S55537N9ZC

• Inchi： 1S/C12H18Br6/c13-7-1-2-8(14)10(16)5-6-12(18)11(17)4-3-9(7)15/h7-12H,1-6H2/t7-,8-,9-,10+,11-,12+/m0/s1
• InChI Key： DEIGXXQKDWULML-IQMQYZSSSA-N
• SMILES： Br[C@H]1[C@H](CC[C@@H]([C@H](CC[C@@H]([C@@H](CC1)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 641.64473Da
• Monoisotopic Mass: 635.65088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0Ų